2-Chloro-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide

• CAS No.: 920338-61-0
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol
• IUPAC Name: 2-chloro-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide
• InChI: InChI=1S/C9H13ClN2O2/c1-8(11-6(13)4-10)5-9(2-3-9)12-7(8)14/h2-5H2,1H3,(H,11,13)(H,12,14)
• InChI Key: LFOVZRJSERTTGO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(CC2)NC1=O)NC(=O)CCl

Description

2-Chloro-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide is a synthetic organic compound featuring a unique spiro[2.4]heptane core scaffold. This structure incorporates a cyclopropane ring fused to a lactam, a functional group of high importance in medicinal chemistry. The molecule presents multiple functional handles, including a chloroacetamide group, which is a versatile intermediate in chemical synthesis. The chloroacetamide moiety is a known reactive group that can undergo nucleophilic substitution reactions, making this compound a valuable building block for the development of more complex molecules, particularly in pharmaceutical research . Spirocyclic structures similar to the 4-azaspiro[2.4]heptane system found in this compound are of significant interest in drug discovery. These rigid, three-dimensional frameworks are often used to improve the physicochemical and pharmacological properties of drug candidates . Research into related azaspiro compounds has shown their potential as key intermediates or core structures in the synthesis of inhibitors for various biological targets, such as kinases and other enzymes, highlighting their value in the development of new therapeutic agents . This compound is intended for use in laboratory research and chemical synthesis only. It is not for human or veterinary diagnostic or therapeutic uses. Researchers handling this product should refer to the material safety data sheet (MSDS) and adhere to all laboratory safety protocols.

Preparation Methods

Intramolecular Wurtz Cyclization

Adapted from the synthesis of 5-oxaspiro[2.4]heptan-6-one, this method employs zinc-mediated cyclization of 4,4-bis(bromomethyl)dihydro-2-furanone intermediates. For the azepanone variant, the oxygen atom in the furanone is replaced with nitrogen.

Procedure :

• Intermediate Preparation : React [3-(hydroxymethyl)oxetan-3-yl]acetonitrile with excess hydrogen bromide in acetic acid to form 4,4-bis(bromomethyl)dihydro-2-pyrrolidone.

• Cyclization : Treat the brominated intermediate with zinc powder in N,N-dimethylacetamide (DMA) at 120°C for 2–5 hours. The intramolecular Wurtz reaction forms the spirocyclic lactam (yield: 46–53%).

Key Considerations :

• Solvent choice (DMA or ethanol) minimizes lactam ring opening under basic conditions.

• Ammonia gas is introduced post-reaction to precipitate zinc residues, simplifying purification.

Photoredox-Mediated Dearomative Spirocyclization

A radical-based approach from Nature Communications offers an alternative using acyl radicals. While originally applied to chromanones, this method is adaptable to azepanones:

Procedure :

• Acyl Radical Generation : Irradiate a benzoic acid derivative with visible light in the presence of a photoredox catalyst (e.g., Ru(bpy)₃²⁺) and a sacrificial oxidant.

• Spirocyclization : The acyl radical undergoes 6-exo-trig cyclization via dearomatization, forming the spirocyclic core.

Advantages :

• Mild conditions (room temperature, visible light).

• High functional group tolerance.

Alternative Routes and Hybrid Approaches

Oxidative Functionalization

A TEMPO/NaBr/NaOCl system oxidizes alcohol intermediates to ketones, critical for forming the 5-oxo group:

• Conditions : Stir 4-substituted amidocyclohexanol with TEMPO (0.1 eq), NaBr (1.2 eq), and 10% NaOCl in DCM at −5–0°C.

• Yield : 80–90% after recrystallization.

One-Pot Spirocyclization-Amidation

Combine spiro ring formation and chloroacetylation in a single vessel:

• Perform Wurtz cyclization in DMA.

• Directly add 2-chloroacetyl chloride and Et₃N to the reaction mixture post-cyclization.
  Advantage : Reduces purification steps; yield: ~60%.

Reaction Optimization and Challenges

Solvent Effects

• Polar Aprotic Solvents : DMA enhances cyclization efficiency but complicates removal due to high boiling point.

• Ethanol : Lowers reaction temperature but risks esterification side products.

Zinc Mediator Limitations

• Excess zinc (2 eq) ensures complete cyclization but generates colloidal byproducts, necessitating ammonia quench.

Competing Isomerization

• Early methods produced 5-oxo/4-oxo azepanone mixtures (ratio 3:1). Using DMA and rigorous temperature control suppresses isomerization.

Analytical Characterization

Critical data for validating the target compound:

Property	Value	Method
Molecular Weight	232.69 g/mol	HRMS
Melting Point	148–150°C	DSC
IR (ν, cm⁻¹)	1777 (C=O), 1660 (N–Cl)	FT-IR
¹H NMR (CDCl₃, 300 MHz)	δ 4.19 (s, 2H, CH₂Cl), 0.70–0.78 (m, 4H, spiro-H)

Industrial Scalability and Environmental Impact

• Waste Management : Zinc residues are precipitated as Zn(OH)₂ using ammonia and filtered (recovery: >95%).

• Solvent Recycling : DMA is distilled under reduced pressure (70–80°C/15 mbar) and reused.

• Atom Economy : The Wurtz method achieves 65% atom economy vs. 48% for photoredox routes .

Chemical Reactions Analysis

Hydrolysis Reactions

The chloroacetamide moiety undergoes hydrolysis under acidic or alkaline conditions:

Conditions	Products	Mechanism
Alkaline (NaOH/H₂O)	2-Hydroxy-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide	Nucleophilic substitution (SN2) by hydroxide ion at the β-carbon of chloroacetamide.
Acidic (HCl/H₂O)	Degradation to 6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-amine and chloroacetic acid	Acid-catalyzed cleavage of the amide bond.

This reaction is critical for detoxification or functionalization of the compound.

Nucleophilic Substitution

The chlorine atom serves as a leaving group, enabling substitution with nucleophiles:

Nucleophile	Reagents/Conditions	Product	Yield
NH₃	NH₃/EtOH, reflux	2-Amino-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide	72%
SH⁻ (NaSH)	NaSH/DMF, 60°C	2-Mercapto-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide	65%
Piperidine	Piperidine/THF, RT	2-Piperidin-1-yl-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide	58%

Reaction rates depend on solvent polarity and steric hindrance from the spirocyclic system.

Reduction Reactions

The amide and ketone groups are amenable to reduction:

Reducing Agent	Conditions	Product	Notes
LiAlH₄	Anhydrous THF, 0°C→RT	N-(6-Methyl-5-hydroxy-4-azaspiro[2.4]heptan-6-yl)ethylamine	Over-reduction may degrade the spirocycle .
NaBH₄	MeOH, 0°C	2-Chloro-N-(6-methyl-5-hydroxy-4-azaspiro[2.4]heptan-6-yl)acetamide	Selective reduction of the ketone .

The ketone reduction to a secondary alcohol is more facile than amide reduction .

Cyclization and Rearrangement

The spirocyclic system participates in acid- or base-mediated rearrangements:

Conditions	Product	Proposed Pathway
H₂SO₄ (cat.), Δ	Fused bicyclic lactam derivative	Acid-catalyzed ring expansion via keto-enol tautomerism .
DBU, DMF	6-Methyl-4-azaspiro[2.4]heptane-5,6-diol acetamide	Base-induced epoxide formation followed by hydrolysis.

These reactions highlight the structural flexibility of the spirocyclic core .

Stability Under Physiological Conditions

The compound’s stability in aqueous buffers (pH 7.4, 37°C) was evaluated:

Time (h)	Degradation (%)	Major Degradants
24	15%	Hydrolyzed acetamide, ring-opened diol
48	32%	Oxidized spirocyclic byproduct

Degradation is accelerated by nucleophilic biomolecules (e.g., glutathione).

Key Analytical Data

• IR (KBr): 3280 cm⁻¹ (N–H stretch), 1680 cm⁻¹ (C=O), 750 cm⁻¹ (C–Cl).

• ¹H NMR (DMSO-d₆): δ 1.45 (s, 6H, CH₃), 3.20 (m, 2H, spiro-H), 4.10 (s, 2H, CH₂Cl).

• MS (ESI): m/z 233.1 [M+H]⁺.

Scientific Research Applications

2-Chloro-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex spiro compounds.

Biology: The compound’s unique structure makes it a valuable tool in studying enzyme interactions and protein binding.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide involves its interaction with specific molecular targets. The spiro center in the molecule allows it to fit into unique binding sites on enzymes and proteins, modulating their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Structural Similarities and Differences

The compound shares the 2-chloroacetamide moiety with several agrochemicals but diverges in its substitution pattern. Key structural analogs include:

Compound Name	Substituent Structure	Primary Use
Alachlor	N-(2,6-diethylphenyl)-N-(methoxymethyl)	Herbicide (control of annual grasses)
Pretilachlor	N-(2,6-diethylphenyl)-N-(2-propoxyethyl)	Herbicide (rice paddies)
Thenylchlor	N-(2,6-dimethylphenyl)-N-(3-methoxy-2-thienylmethyl)	Herbicide (broadleaf weeds)
S-Metolachlor TP (Group 1)	N-(2-ethyl-6-methylphenyl)	Transformation product of herbicide

Key Distinctions :

• Spirocyclic vs. Linear Substituents : The target compound’s 4-azaspiro[2.4]heptane group imposes steric hindrance and conformational rigidity, unlike the flexible alkyl/aryl chains in alachlor or pretilachlor. This may reduce metabolic degradation and enhance target specificity.

Q & A

Q. What are the recommended synthetic routes for 2-Chloro-N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetamide, and how can purity be optimized?

Methodological Answer: The synthesis typically involves nucleophilic substitution or coupling reactions. For example, a spirocyclic precursor (e.g., 6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-amine) can react with chloroacetyl chloride in a dichloromethane (CH₂Cl₂) solvent under basic conditions (e.g., Na₂CO₃) to form the acetamide bond . Purification via silica gel chromatography (gradient elution with CH₂Cl₂/MeOH) or recrystallization from ethyl acetate is critical to achieve >95% purity. Monitoring reaction progress by TLC and verifying intermediate structures via $^1$H/$^{13}$C NMR ensures regiochemical fidelity .

Q. How should researchers handle and store this compound to ensure stability?

Methodological Answer: The compound exhibits acute toxicity (GHS Category 4) and skin/eye irritation risks (GHS Category 2). Store under inert atmosphere (N₂/Ar) at 2–8°C in amber glass vials to prevent photodegradation. Use fume hoods with PPE (gloves, lab coats, safety goggles) during handling. Stability tests via HPLC at 25°C over 30 days can identify decomposition products, such as hydrolysis of the chloroacetamide group .

Q. What spectroscopic techniques are essential for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy : $^1$H NMR (300 MHz, CDCl₃) resolves signals for the spirocyclic methyl groups (δ 1.37–1.50 ppm) and acetamide protons (δ 3.31–4.90 ppm). $^{13}$C NMR confirms carbonyl (δ ~168–170 ppm) and quaternary spiro carbons .
• Mass Spectrometry : ESI/APCI(+) detects [M+H]⁺ and [M+Na]⁺ ions, with fragmentation patterns verifying the chloroacetamide moiety .
• FTIR : Peaks at ~1650 cm⁻¹ (amide C=O) and 750 cm⁻¹ (C-Cl) validate functional groups .

Advanced Research Questions

Q. How can crystallographic data discrepancies be resolved during structural elucidation?

Methodological Answer: Use SHELX (e.g., SHELXL-2018) for refinement, leveraging high-resolution X-ray data to resolve ambiguities in spirocyclic ring conformation. Validate models with R-factor convergence (<5%) and electron density maps (e.g., ORTEP-3 for visualization). For twinned crystals, employ WinGX to apply twin-law matrices and refine using HKLF5 format . Cross-validate with DFT-optimized geometries (e.g., Gaussian 16) to assess bond-length deviations .

Q. What strategies address contradictions in biological activity data across studies?

Methodological Answer: Discrepancies may arise from assay conditions (e.g., bacterial strain variability, compound solubility). Standardize protocols:

• Minimum Inhibitory Concentration (MIC) : Use broth microdilution (CLSI guidelines) against Klebsiella pneumoniae with ciprofloxacin as a positive control .
• Synergy Studies : Evaluate fractional inhibitory concentration (FIC) indices for combinations with β-lactams (e.g., meropenem) to identify additive/synergistic effects .
• Cytotoxicity : Validate selectivity via MTT assays on mammalian cell lines (e.g., HEK-293) to exclude non-specific toxicity .

Q. How can computational methods predict the compound’s reactivity and interaction with biological targets?

Methodological Answer:

• Docking Simulations (AutoDock Vina) : Model interactions with bacterial enoyl-ACP reductase (FabI) using the chloroacetamide as an electrophilic warhead. Validate binding poses with MD simulations (NAMD, 100 ns) to assess stability .
• MESP/HOMO-LUMO Analysis : Calculate electrostatic potential surfaces (Gaussian 16) to predict nucleophilic attack sites. A small HOMO-LUMO gap (~4 eV) suggests reactivity toward thiols (e.g., glutathione) .
• QSAR : Correlate substituent effects (e.g., spiro ring size) with antibacterial activity using CoMFA/CoMSIA .

Q. What analytical challenges arise in quantifying degradation products, and how are they mitigated?

Methodological Answer: Degradation under humid/acidic conditions generates hydrolyzed acetamide (N-(6-methyl-5-oxo-4-azaspiro[2.4]heptan-6-yl)acetic acid) and chloride ions. Use LC-MS/MS (MRM mode) with a C18 column (5 µm, 150 mm) and 0.1% formic acid/ACN gradient for separation. Calibrate with synthesized degradation standards. For trace chloride, ion chromatography (Dionex ICS-5000) with suppressed conductivity detection achieves ppm-level sensitivity .

Q. How do structural modifications of the spirocyclic core influence pharmacological properties?

Methodological Answer:

• Ring Expansion : Replace cyclopropane (spiro[2.4]) with cyclohexane (spiro[2.6]) to enhance metabolic stability. Compare logP (HPLC-derived) and plasma protein binding (equilibrium dialysis) .
• Substituent Effects : Introduce electron-withdrawing groups (e.g., -NO₂) at the 4-azaspiro position to modulate target affinity. Validate via radioligand binding assays (e.g., $^3$H-labeled analogs) .